Cas no 2034316-61-3 (N-1-(1-benzothiophen-3-yl)propan-2-ylcyclobutanecarboxamide)

• Product Name: N-1-(1-benzothiophen-3-yl)propan-2-ylcyclobutanecarboxamide
• CAS No: 2034316-61-3
• MF: C₁₆H₁₉NOS
• MW: 273.393162965775
• CID: 6290039
• PubChem ID: 121023375
• Update Time: 2025-06-25

N-1-(1-benzothiophen-3-yl)propan-2-ylcyclobutanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1-benzothiophen-3-yl)propan-2-ylcyclobutanecarboxamide
• F6571-5633
• 2034316-61-3
• N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)cyclobutanecarboxamide
• N-[1-(1-benzothiophen-3-yl)propan-2-yl]cyclobutanecarboxamide
• AKOS026705345

• Inchi： 1S/C16H19NOS/c1-11(17-16(18)12-5-4-6-12)9-13-10-19-15-8-3-2-7-14(13)15/h2-3,7-8,10-12H,4-6,9H2,1H3,(H,17,18)
• InChI Key： JNIPUYDPQRGKSG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)CC(C)NC(C1CCC1)=O

Computed Properties

• Exact Mass: 273.11873540g/mol
• Monoisotopic Mass: 273.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 57.3Ų

Additional information on N-1-(1-benzothiophen-3-yl)propan-2-ylcyclobutanecarboxamide

Research Brief on N-1-(1-benzothiophen-3-yl)propan-2-ylcyclobutanecarboxamide (CAS: 2034316-61-3)

N-1-(1-benzothiophen-3-yl)propan-2-ylcyclobutanecarboxamide (CAS: 2034316-61-3) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiophene and cyclobutane carboxamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, synthesis pathways, and biological activities, making it a subject of significant interest for drug discovery and development.

The synthesis of N-1-(1-benzothiophen-3-yl)propan-2-ylcyclobutanecarboxamide involves a multi-step process that includes the coupling of benzothiophene derivatives with cyclobutanecarboxamide intermediates. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the compound's structural integrity and purity. The compound's stability under physiological conditions has also been investigated, with results indicating favorable pharmacokinetic properties for further preclinical evaluation.

Recent research has focused on the compound's mechanism of action, particularly its ability to interact with specific biological targets. Preliminary in vitro studies have demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases. Additionally, molecular docking simulations have revealed high binding affinity to certain protein targets, further supporting its therapeutic potential. These findings are supported by data from cell-based assays and animal models, which have shown dose-dependent effects and minimal cytotoxicity at therapeutic concentrations.

One of the most notable aspects of N-1-(1-benzothiophen-3-yl)propan-2-ylcyclobutanecarboxamide is its selectivity profile. Unlike many broad-spectrum inhibitors, this compound exhibits high specificity for its intended targets, reducing the likelihood of off-target effects. This characteristic is particularly advantageous in the development of targeted therapies, where minimizing side effects is crucial. Researchers have also explored its potential in combination therapies, where it has shown synergistic effects with existing drugs, enhancing overall treatment efficacy.

Despite these promising results, challenges remain in the development of N-1-(1-benzothiophen-3-yl)propan-2-ylcyclobutanecarboxamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and long-term safety need to be addressed through further preclinical and clinical studies. Current efforts are focused on optimizing the compound's formulation and delivery methods to improve its therapeutic index. Collaborative research initiatives between academic institutions and pharmaceutical companies are underway to accelerate its development and bring it closer to clinical trials.

In conclusion, N-1-(1-benzothiophen-3-yl)propan-2-ylcyclobutanecarboxamide (CAS: 2034316-61-3) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, combined with its selective biological activity, make it a valuable subject for ongoing research. As studies continue to elucidate its full potential, this compound may pave the way for new therapeutic strategies in the treatment of inflammatory and other diseases. Future research should focus on addressing the remaining challenges and exploring its applications in broader clinical contexts.